Phosphorothioic triamide, N,N',N''-tris(2-chloroethyl)-

• CAS No.: 93598-04-0
• Molecular Formula: C6H15Cl3N3PS
• Molecular Weight: 298.6 g/mol
• IUPAC Name: N-bis(2-chloroethylamino)phosphinothioyl-2-chloroethanamine
• InChI: InChI=1S/C6H15Cl3N3PS/c7-1-4-10-13(14,11-5-2-8)12-6-3-9/h1-6H2,(H3,10,11,12,14)
• InChI Key: QRFBMOBULZDGNR-UHFFFAOYSA-N
• Canonical SMILES: C(CCl)NP(=S)(NCCCl)NCCCl

Description

Phosphorothioic triamide, N,N’,N’'-tris(2-chloroethyl)- is a chemical compound with the molecular formula C6H15Cl3N3PS It is known for its unique structure, which includes three 2-chloroethyl groups attached to a phosphorothioic triamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of phosphorothioic triamide, N,N’,N’'-tris(2-chloroethyl)- typically involves the reaction of phosphorothioic triamide with 2-chloroethylamine under controlled conditions. The reaction is carried out in an inert atmosphere to prevent oxidation and other side reactions. The reaction mixture is usually heated to a specific temperature to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors. The process includes precise control of temperature, pressure, and reaction time to ensure high yield and purity of the product. The final product is then purified using techniques such as distillation or crystallization.

Chemical Reactions Analysis

Types of Reactions

Phosphorothioic triamide, N,N’,N’'-tris(2-chloroethyl)- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form phosphorothioic acid derivatives.

Reduction: Reduction reactions can lead to the formation of phosphorothioic triamide derivatives with different substituents.

Substitution: The 2-chloroethyl groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Ammonia, primary amines, thiols.

Major Products

The major products formed from these reactions include various phosphorothioic triamide derivatives, which can be further utilized in different applications.

Scientific Research Applications

Phosphorothioic triamide, N,N’,N’'-tris(2-chloroethyl)- has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis to introduce phosphorothioic groups into molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in designing new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of phosphorothioic triamide, N,N’,N’'-tris(2-chloroethyl)- involves its interaction with molecular targets such as enzymes and receptors. The compound can form covalent bonds with nucleophilic sites on proteins, leading to inhibition or modification of their activity. This interaction can affect various biochemical pathways, resulting in the observed biological effects.

Comparison with Similar Compounds

Similar Compounds

• Phosphorothioic triamide, N,N’,N’'-tris(3,4-dimethylphenyl)-
• Phosphorothioic triamide, N,N’,N’'-tris(4-methylphenyl)-
• Phosphorothioic triamide, N,N’,N’'-tris(2-pyridinyl)-

Uniqueness

Phosphorothioic triamide, N,N’,N’'-tris(2-chloroethyl)- is unique due to the presence of 2-chloroethyl groups, which impart distinct chemical reactivity and biological activity. This makes it a valuable compound for various applications that require specific functional properties.